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Compound of Interest
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Cat. No.: B083065 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting

Disperse Dyes for Polyester Applications

In the realm of synthetic textiles, particularly polyester, the selection of appropriate dyes is

paramount to achieving desired coloration, durability, and performance. This guide provides a

comprehensive benchmark of the monoazo dye, Disperse Blue 102, against a selection of

commonly used anthraquinone disperse dyes: Disperse Blue 56, Disperse Blue 60, Disperse

Red 60, and Disperse Red 92. The comparison focuses on key performance indicators critical

for research and development, including light, wash, and sublimation fastness, supported by

standardized experimental protocols.

Executive Summary: Azo vs. Anthraquinone Dyes
Disperse dyes are broadly categorized by their chromophore, the part of the molecule

responsible for color. The two most prominent classes are azo and anthraquinone dyes.

Azo Dyes, such as Disperse Blue 102, are characterized by one or more azo groups (-

N=N-). They constitute the largest and most versatile class of synthetic dyes, offering a wide

spectrum of colors. Generally, azo dyes are known for their high tinctorial strength and cost-

effectiveness. However, their fastness properties can vary significantly depending on the

specific molecular structure.[1]

Anthraquinone Dyes, including Disperse Blue 56, Disperse Blue 60, Disperse Red 60, and

Disperse Red 92, are based on the anthraquinone chemical structure. This class is
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renowned for producing bright, vibrant shades, particularly in the blue and red ranges, and is

generally characterized by superior light fastness and good overall durability.[1][2][3][4]

This guide will delve into a quantitative comparison of these two classes, providing the data

necessary for informed dye selection in demanding applications.

Quantitative Performance Data
The following tables summarize the fastness properties of Disperse Blue 102 and the selected

anthraquinone disperse dyes. It is important to note that the data for Disperse Blue 102 is

reported on acetate, while the data for the anthraquinone dyes is on polyester. This difference

in substrate should be considered when making direct comparisons. Fastness is rated on a

scale of 1 to 8 for light fastness (where 8 indicates the highest fastness) and 1 to 5 for wash

and sublimation fastness (where 5 is the best).

Table 1: Fastness Properties of Disperse Blue 102 (Azo Dye) on Acetate

Dye
Name

C.I. Name
CAS
Number

Chemical
Class

Light
Fastness
(ISO)

Wash
Fastness
(ISO)

Sublimati
on
Fastness
(ISO)

Disperse

Blue 102
111945

12222-97-

8
Monoazo 5 4-5 3-4

Data sourced from World Dye Variety.[5]

Table 2: Fastness Properties of Anthraquinone Disperse Dyes on Polyester
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Dye
Name

C.I. Name
CAS
Number

Chemical
Class

Light
Fastness
(ISO)

Wash
Fastness
(ISO)

Sublimati
on
Fastness
(ISO)

Disperse

Blue 56
63285

12217-79-

7

Anthraquin

one
7 4-5 3-4

Disperse

Blue 60
61104

12217-80-

0

Anthraquin

one
7 4-5 5

Disperse

Red 60
60756

17418-58-

5

Anthraquin

one
7-8 4-5 3

Disperse

Red 92
60752

12236-11-

2

Anthraquin

one
- Excellent Good

Data compiled from various sources.[6][7][8][9][10][11][12][13][14]

Visualization of Chemical Structures and Workflow
To further understand the dyes and processes discussed, the following diagrams are provided.
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Figure 1: Chemical classification of the compared disperse dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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